Cas no 1193387-44-8 (methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate
• CAS No: 1193387-44-8
• MF: C₆H₈ClNO₃
• MW: 177.585620880127
• CID: 4576647
• Update Time: 2025-10-29

methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-(chloromethyl)-4,5-dihydro-, methyl ester

• Inchi： 1S/C6H8ClNO3/c1-10-6(9)5-2-4(3-7)11-8-5/h4H,2-3H2,1H3
• InChI Key： CCOQWOGKHSSSKE-UHFFFAOYSA-N
• SMILES： O1C(CCl)CC(C(OC)=O)=N1

methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate

Recent Advances in the Application of Methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate (CAS: 1193387-44-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate (CAS: 1193387-44-8) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole ring structure and reactive chloromethyl group, serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. Recent studies have explored its utility in drug discovery, medicinal chemistry, and chemical biology, highlighting its role as a key intermediate in the development of novel therapeutic agents.

One of the most notable applications of methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate is its use in the synthesis of bioactive molecules targeting various disease pathways. For instance, researchers have employed this compound as a precursor in the development of inhibitors for enzymes involved in inflammatory and oncogenic processes. The chloromethyl group's reactivity allows for facile functionalization, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity. Recent publications have demonstrated its incorporation into small-molecule libraries for high-throughput screening, yielding promising leads for further optimization.

In addition to its role in drug discovery, methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate has been investigated for its potential in chemical biology applications. Its oxazole core is a common motif in natural products and bioactive compounds, making it an attractive scaffold for probing biological systems. Recent work has utilized this compound to develop chemical probes for studying protein-protein interactions and enzyme mechanisms. These probes have provided insights into cellular processes and identified new targets for therapeutic intervention.

The synthetic versatility of methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate has also been highlighted in recent methodological advancements. Researchers have developed novel catalytic and non-catalytic approaches to modify its structure, enabling the efficient generation of derivatives with tailored properties. These synthetic strategies have been applied to the construction of complex heterocycles and peptidomimetics, expanding the toolbox available for medicinal chemists. Furthermore, computational studies have aided in predicting the reactivity and stability of these derivatives, facilitating rational design.

Despite its promising applications, challenges remain in the large-scale production and optimization of methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate-based compounds. Recent studies have addressed issues related to yield, purity, and scalability, proposing innovative solutions such as flow chemistry and green synthetic methods. These advancements are critical for transitioning laboratory-scale discoveries to clinical applications, ensuring the compound's potential is fully realized in drug development pipelines.

In conclusion, methyl 5-(chloromethyl)-4,5-dihydro-1,2-oxazole-3-carboxylate (CAS: 1193387-44-8) represents a valuable asset in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile intermediate for drug discovery and biological probe development. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning this compound as a key player in the pursuit of novel therapeutics. Future studies will likely focus on expanding its utility in targeted drug delivery and personalized medicine, further solidifying its importance in the field.